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Available Chemical & Handling Data

The table below summarizes the key information for BMS-066 that is available from a commercial supplier

[1].

Property Value / Description

Molecular Formula C₁₉H₂₁N₇O₂ [1]

Molecular Weight 379.42 g/mol [1]

Recommended
Storage

Store lyophilized at -20°C, keep desiccated. [1]

Solution Stability In solution, store at -20°C and use within 1 month to prevent loss of potency.
Aliquot to avoid multiple freeze/thaw cycles. [1]

Reported Solubility Not specified
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In the absence of explicit solubility data, you can apply a standard protocol and an experimental assessment

to reliably prepare your stock solution.

Standard Preparation Workflow

For many small molecules in early research, a common practice is to prepare a concentrated stock solution in

DMSO, often at a concentration of 10-100 mM, which is then diluted into aqueous buffers for assays [2].

The following diagram outlines the workflow for a 10 mM stock solution preparation:
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Start Preparation

Calculate mass for 10 mM stock
(e.g., 3.79 mg BMS-066 in 1 mL DMSO)

Weigh compound accurately
using an analytical balance

Transfer to a volumetric flask
Add pure, anhydrous DMSO

Vortex and sonicate
until solution is clear

Verify concentration
via NMR or standard curve

Aliquot and store at -20°C

Click to download full resolution via product page

Experimental Verification of Concentration and Solubility

Given the lack of data, it is highly advisable to confirm the concentration and solubility of your prepared

stock solution experimentally.
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Quantitative NMR (qNMR): This is a highly reliable method for directly measuring the concentration

of your compound in the DMSO stock solution. The protocol involves using an internal standard with
a known concentration (e.g., maleic acid or dimethyl sulfone) and comparing the integral of a chosen

proton signal from BMS-066 with that of the standard [2].
General Solubility Assessment via NMR: As described in one of the search results, you can

prepare a stock solution at a target concentration (e.g., 100 mM). After storing it and then diluting it to
a lower concentration (e.g., 1 mM), you can use ¹H NMR to check for precipitation (visible in the NMR

tube) and to quantify the actual dissolved concentration against a calibrated external or internal
standard [2].

Troubleshooting Common Issues

Precipitation upon Dilution: If BMS-066 precipitates when your DMSO stock is added to an
aqueous assay buffer, consider using a lower final DMSO concentration (typically <1%), introducing a

solubility enhancer like cyclodextrins, or using a step-wise dilution protocol.
Loss of Potency: BMS-066 is noted to lose potency in solution. Adhere to the supplier's

recommendation of using the solution within one month and avoid repeated freeze-thaw cycles by
storing in single-use aliquots [1].

Low Apparent Solubility: If the compound does not fully dissolve at your target concentration, try
gentle warming (e.g., to 37°C), prolonged sonication in a water bath, or creating a fresh batch starting

from a lower concentration (e.g., 5 mM instead of 10 mM).
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References

1. BMS-066 | IKKβ/Tyk2 pseudokinase inhibitor [adooq.com]

2. DMSO Solubility Assessment for Fragment-Based Screening [mdpi.com]

To cite this document: Smolecule. [BMS-066 solubility DMSO stock solution preparation]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b521582#bms-066-solubility-

dmso-stock-solution-preparation]

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s521582?utm_src=pdf-body
https://www.mdpi.com/1420-3049/26/13/3950
https://www.mdpi.com/1420-3049/26/13/3950
https://www.smolecule.com/products/s521582?utm_src=pdf-body
https://www.smolecule.com/products/s521582?utm_src=pdf-body
https://www.adooq.com/bms-066.html
https://www.smolecule.com/products/s521582?utm_src=pdf-custom-synthesis
https://www.adooq.com/bms-066.html
https://www.mdpi.com/1420-3049/26/13/3950
https://www.smolecule.com/products/b521582#bms-066-solubility-dmso-stock-solution-preparation
https://www.smolecule.com/products/b521582#bms-066-solubility-dmso-stock-solution-preparation
https://www.smolecule.com/products/b521582#bms-066-solubility-dmso-stock-solution-preparation
https://www.smolecule.com/products/s521582?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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